N-[2-(2-methoxyphenyl)ethyl]-4-methylcyclohexanamine

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-4-methylcyclohexan-1-amine
• InChI: InChI=1S/C16H25NO/c1-13-7-9-15(10-8-13)17-12-11-14-5-3-4-6-16(14)18-2/h3-6,13,15,17H,7-12H2,1-2H3
• InChI Key: LDUPWDNDAFEARI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NCCC2=CC=CC=C2OC
• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol

Description

N-[2-(2-methoxyphenyl)ethyl]-4-methylcyclohexanamine, also known as 2-Methyl-MDA or Methoxyphenamine, is a psychoactive drug that belongs to the family of amphetamines. It is a synthetic compound that has been used in scientific research to study the effects of amphetamines on the central nervous system.

Mechanism of Action

N-[2-(2-methoxyphenyl)ethyl]-4-methylcyclohexanamine acts as a monoamine releaser, meaning it increases the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in the stimulation of the central nervous system, leading to increased alertness, energy, and euphoria.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[2-(2-methoxyphenyl)ethyl]-4-methylcyclohexanamine are similar to other amphetamines. It increases heart rate, blood pressure, and body temperature. It also causes the release of stress hormones such as cortisol and adrenaline. In addition, it can lead to the depletion of neurotransmitters such as dopamine, which can result in depression and other mood disorders.

Advantages and Limitations for Lab Experiments

N-[2-(2-methoxyphenyl)ethyl]-4-methylcyclohexanamine has several advantages for lab experiments. It is a synthetic compound, which means it can be easily produced in large quantities. It is also relatively stable and can be stored for long periods of time. However, it has limitations as well. It is a psychoactive drug, which means it can be dangerous to handle. It also has the potential for abuse, which can compromise the validity of research results.

Future Directions

There are several future directions for the study of N-[2-(2-methoxyphenyl)ethyl]-4-methylcyclohexanamine. One area of research is the investigation of its potential as a treatment for depression and other mood disorders. Another area of research is the study of its effects on the immune system and inflammation. Finally, there is a need for further research on the long-term effects of N-[2-(2-methoxyphenyl)ethyl]-4-methylcyclohexanamine on the central nervous system and overall health.

Synthesis Methods

The synthesis of N-[2-(2-methoxyphenyl)ethyl]-4-methylcyclohexanamine involves the reaction of 2-methoxyphenylacetone with methylamine and cyclohexanone. The reaction is carried out in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified by recrystallization.

Scientific Research Applications

N-[2-(2-methoxyphenyl)ethyl]-4-methylcyclohexanamine has been used in scientific research to study the effects of amphetamines on the central nervous system. It has been shown to have similar effects to other amphetamines such as methamphetamine and MDMA. It has been used in animal studies to investigate the effects of amphetamines on behavior, cognition, and neurochemistry.